Cas no 19813-90-2 (4-phenylbenzene-1-thiol)

• Product Name: 4-phenylbenzene-1-thiol
• CAS No: 19813-90-2
• MF: C₁₂H₁₀S
• MW: 186.272801876068
• MDL: MFCD00460415
• CID: 1389995
• PubChem ID: 329766270
• Update Time: 2025-06-14

4-phenylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-phenylbenzenethiol
• 4-phenylbenzene-1-thiol
• 1,1'-biphenyl-4-thiol
• P-BIPHENYLTHIOL
• 4-biphenylthiol
• AC1Q7G9J
• AC1MC2MI
• biphenyl-4-thiol
• SureCN94499
• 4-thiobiphenyl
• CTK0E0634
• [1,1'-Biphenyl]-4-thiol
• 4-mercaptobiphenyl
• 4-Phenylthiophenol
• 4-phenylbenzene-1-thiol; 1,1'-biphenyl-4-thiol; P-BIPHENYLTHIOL; 4-biphenylthiol; AC1Q7G9J; AC1MC2MI; biphenyl-4-thiol; SureCN94499; 4-thiobiphenyl; CTK0E0634; [1,1'-Biphenyl]-4-thiol; 4-mercaptobiphenyl; [1,1'-biphenyl]-4-thiol; 4-Phenylthiophenol;
• 1,1′-Biphenyl-4-thiol
• 4-Biphenylylthiol
• Biphenyl-4-thiol 97%
• 4-phenylbenzenthiol
• 4'-mercapto-1,1'-biphenyl
• 1,1'-Biphenyl-4-thiol, 4-Biphenylylthiol
• AS-30028
• 4-phenyl-thiophenol
• CS-0216472
• AKOS009266332
• KRVHFFQFZQSNLB-UHFFFAOYSA-N
• Biphenyl-4-thiol, 97%
• DTXSID60375145
• 19813-90-2
• MFCD00460415
• SCHEMBL94499
• EN300-44184
• A919453

• MDL： MFCD00460415
• Inchi： 1S/C12H10S/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13H
• InChI Key： KRVHFFQFZQSNLB-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0504
• Monoisotopic Mass: 186.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.113
• Melting Point: 108-112 °C
• Boiling Point: 314.1°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.623
• PSA: 0

4-phenylbenzene-1-thiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-phenylbenzene-1-thiol

Comprehensive Overview of 4-phenylbenzene-1-thiol (CAS No. 19813-90-2): Properties, Applications, and Industry Insights

4-phenylbenzene-1-thiol (CAS No. 19813-90-2), also known as p-phenylbenzenethiol, is a sulfur-containing aromatic compound with significant relevance in organic synthesis and material science. Its unique molecular structure, featuring a phenyl group attached to a benzenethiol moiety, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article explores its physicochemical properties, synthesis methods, and cutting-edge applications while addressing trending topics like green chemistry and sustainable synthesis.

The compound's thiol functional group (–SH) enables diverse chemical reactions, including nucleophilic substitutions and metal coordination, which are critical in catalysis and nanomaterial fabrication. Researchers frequently search for "how to stabilize thiol compounds" or "4-phenylbenzene-1-thiol solubility," highlighting its practical challenges. With a melting point of 80–85°C and moderate solubility in organic solvents like ethanol and DMSO, it is widely used in ligand design for transition-metal complexes and self-assembled monolayers (SAMs).

In the context of AI-driven drug discovery, 4-phenylbenzene-1-thiol has gained attention as a building block for small-molecule inhibitors. Its aromatic-thiol synergy is exploited in designing compounds targeting enzyme active sites, a topic often queried as "thiol-based drug design 2024." Additionally, its role in conductive polymers aligns with the surge in "organic electronics materials" searches, reflecting industry demand for flexible electronics.

Environmental considerations are paramount. Recent studies focus on "biodegradable aromatic thiols" and "low-toxicity alternatives," positioning 19813-90-2 as a candidate for eco-friendly catalysis. Its degradation pathways under UV irradiation are under investigation, addressing queries like "photostability of benzenethiol derivatives." Regulatory compliance with REACH and EPA guidelines further underscores its safe handling protocols.

From a market perspective, the compound's demand correlates with advancements in high-performance coatings and adhesive technologies. Industry reports often cite "4-phenylbenzene-1-thiol market growth" as a key metric, projecting a CAGR of 5.2% (2024–2030) driven by semiconductor fabrication needs. Its application in gold-surface functionalization for biosensors is another hot topic, frequently searched alongside "thiol-gold nanoparticle conjugation."

Innovative synthesis routes, such as microwave-assisted thiolation, reduce reaction times and improve yields—addressing the popular query "how to synthesize aromatic thiols efficiently." Computational chemistry studies (DFT calculations) on 19813-90-2 also provide insights into its electronic properties, catering to researchers exploring "HOMO-LUMO gaps in thiols."

In conclusion, 4-phenylbenzene-1-thiol (CAS No. 19813-90-2) bridges fundamental research and industrial innovation. Its adaptability to green chemistry principles and emerging technologies ensures sustained relevance. As searches for "multifunctional aromatic thiols" rise, this compound remains pivotal in shaping future scientific and commercial landscapes.